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Dichromates Comparison Summary

Get Quote

The table below summarizes the key properties and uses of barium dichromate compared to the more

common potassium and sodium dichromates.

Property

Barium Dichromate
[BaCr207]

Potassium
Dichromate
[K2Cr207]

Sodium Dichromate
[Naz2Cr207]

Primary Use in
Synthesis

Key
Feature/Selectivity

Typical Reaction
Medium

Mild reagent for oxidation
of alcohols to aldehydes
and ketones [1].

Selective for aldehydes;
over-oxidation does not
occur. Faster for benzylic
alcohols [1].

Non-aqueous polar
aprotic media [1].

Oxidizing agent for
alcohols; often leads
to carboxylic acids [2].

Less selective;
primary alcohols are
oxidized to carboxylic
acids [2].

Aqueous acidic media
(e.g., with H2SOa4) [2].

Industrial precursor for
other chromium
compounds; used in
pigments, tanning [3] [4].

Powerful oxidizing agent;

valued for industrial scale
and reactivity [3].

Aqueous solutions [3].
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. . Potassium . )
Barium Dichromate ) Sodium Dichromate
Property Dichromate
[BaCr207] [NazCr207]
[K2Cr207]
Physical Form Information not available Red-orange Bright orange crystals or
in search results crystalline solid [2]. powder [3].

Experimental Protocol for Barium Dichromate

A specific experimental methodology for the oxidation of alcohols using barium dichromate was identified

[1]. The workflow for this reaction is outlined below.
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(Start Reaction Setu;a

1. Prepare Reaction Mixture
- Suspend BaCr207 in
non-aqueous polar aprotic solvent
- Add alcohol substrate

2. Conduct Reaction
- Stir mixture at
specified temperature

3. Monitor Reaction Completion
- Use TLC or other method

4. Work-up Reaction
- Filter to remove
chromium salts
- Concentrate filtrate

:

5. Purify Product
- Isolate carbonyl compound
(aldehyde or ketone)

Click to download full resolution via product page

Oxidation of Alcohols Using Barium Dichromate [1]:
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¢ Reagent: Barium dichromate [BaCr207].

¢ Reaction Medium: Non-aqueous polar aprotic solvents.

e Procedure: The target alcohol is added to a suspension of barium dichromate in the solvent. The
mixture is stirred at the required temperature until the reaction is complete, as monitored by an
appropriate method like Thin-Layer Chromatography (TLC).

e Work-up: The reaction mixture is filtered to remove spent chromium salts. The filtrate is then
concentrated to obtain the crude product.

e Purification: The resulting carbonyl compound (aldehyde or ketone) is purified using standard
techniques. The note that over-oxidation does not occur is particularly valuable for stopping the
reaction at the aldehyde stage for primary alcohols.

Critical Safety Considerations

All hexavalent chromium (Cr(VI)) compounds, including dichromates, are chronically harmful to health

and pose significant safety risks [2] [3] [5]. Key hazards include:

Carcinogenicity [2] [3].

Toxicity (acute oral, dermal, and inhalation hazards) [2] [6].
Corrosivity and potential to cause skin and eye damage [2].
Environmental toxicity (hazardous to aquatic life) [6].

Stringent safety protocols, including the use of appropriate personal protective equipment (PPE) and
engineering controls (e.g., fume hoods), are mandatory when handling these substances. Proper waste

disposal in accordance with environmental regulations is also essential [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [barium dichromate compared to other dichromates]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1534786#barium-

dichromate-compared-to-other-dichromates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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